tert-Butyl 1H-pyrazole-4-carboxylate
Overview
Description
“tert-Butyl 1H-pyrazole-4-carboxylate” is a chemical compound with the molecular formula C8H12N2O2 . It is also known by other names such as “1H-Pyrazole-4-carboxylic acid, 1,1-dimethylethyl ester” and “MFCD15976389” among others .
Molecular Structure Analysis
The molecular weight of “tert-Butyl 1H-pyrazole-4-carboxylate” is 168.19 g/mol . The IUPAC name for this compound is “tert-butyl 1H-pyrazole-4-carboxylate” and its InChI code is "InChI=1S/C8H12N2O2/c1-8(2,3)12-7(11)6-4-9-10-5-6/h4-5H,1-3H3,(H,9,10)" .Physical And Chemical Properties Analysis
The compound has a molecular weight of 168.19 g/mol and a complexity of 174 . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound also has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are both 168.089877630 g/mol . The topological polar surface area of the compound is 55 Ų .Scientific Research Applications
Organic Synthesis Intermediates
tert-Butyl 1H-pyrazole-4-carboxylate serves as a building block in the synthesis of novel organic compounds, including amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These intermediates are crucial for developing various pharmaceuticals and agrochemicals .
Pharmaceutical Research
This compound is an important intermediate in synthesizing biologically active compounds such as crizotinib, a medication used to treat certain types of lung cancer . Additionally, pyrazole derivatives exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties .
Inhibitors Synthesis
tert-Butyl 1H-pyrazole-4-carboxylate is used in synthesizing reversible and irreversible inhibitors of Bruton’s tyrosine kinase (Btk), which are significant in treating autoimmune diseases and certain forms of cancer .
Computational Chemistry
The compound is used in computational chemistry programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD to produce simulation visualizations. These simulations help understand molecular interactions and dynamics .
Agricultural Applications
Pyrazole structures are fundamental elements in small molecules that exhibit agricultural activities. They play roles in developing herbicides and pesticides that are crucial for crop protection .
Biochemical Studies
Pyrazole derivatives are used in biochemical studies to understand cell mechanisms. For example, they have been shown to induce apoptosis in cancer cells by affecting cell cycle phases and activating specific cellular proteins .
Natural Product Synthesis
tert-Butyl 1H-pyrazole-4-carboxylate is a precursor to biologically active natural products like Indiacen A and Indiacen B. These natural products have potential therapeutic applications due to their biological activities .
Azole Chemistry Research
The azole family, which includes pyrazoles, is significant in organic and medicinal chemistry due to its structural diversity and wide range of applications in the pharmaceutical industry .
Each application area showcases the versatility and importance of tert-Butyl 1H-pyrazole-4-carboxylate in scientific research and development across multiple disciplines.
Springer - Synthesis, characterization… Atlantis Press - Synthesis of Tert-butyl… Springer - Synergic Synthesis… MDPI - Recent Advances… InTechOpen - Pyrazole Scaffold… LookChem - Cas 1018446-95-1… Ambeed - tert-Butyl 4-bromo… MDPI - Molecules | Free Full-Text…
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that “tert-Butyl 1H-pyrazole-4-carboxylate” may also interact with various biological targets.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that “tert-Butyl 1H-pyrazole-4-carboxylate” may affect a variety of biochemical pathways.
Action Environment
It is generally recommended to store similar compounds in a dark place, sealed, and at a temperature between 2-8°c .
properties
IUPAC Name |
tert-butyl 1H-pyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-8(2,3)12-7(11)6-4-9-10-5-6/h4-5H,1-3H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAERPLOMIPPTSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CNN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20678947 |
Source
|
| Record name | tert-Butyl 1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20678947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 1H-pyrazole-4-carboxylate | |
CAS RN |
611239-23-7 |
Source
|
| Record name | tert-Butyl 1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20678947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 1H-pyrazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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